N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C20H19F3N4OS
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C20H19F3N4OS/c21-20(22,23)17-11-14(16-7-4-10-29-16)25-18-12-15(26-27(17)18)19(28)24-9-8-13-5-2-1-3-6-13/h1-7,10,12,14,17,26H,8-9,11H2,(H,24,28)
• InChI Key: AATIQKNWBVUNQK-UHFFFAOYSA-N
• Isomeric SMILES: C1C(N=C2C=C(NN2C1C(F)(F)F)C(=O)NCCC3=CC=CC=C3)C4=CC=CS4

Description

N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications as a therapeutic agent. This compound is known for its unique chemical structure and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes and proteins involved in the pathogenesis of cancer, viral infections, and inflammation. Additionally, this compound has been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and reduce inflammation. In addition, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has several advantages for lab experiments. It is easy to synthesize, and its chemical structure is well characterized. In addition, this compound has shown promising results in various in vitro and in vivo studies. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity need to be further investigated.

Future Directions

There are several future directions for research related to N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide. One of the directions is to investigate its potential as a therapeutic agent for various diseases, including cancer, viral infections, and neurological disorders. Additionally, further research is needed to understand its mechanism of action and potential side effects. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound may facilitate its use in future research and drug development.

Synthesis Methods

The synthesis of N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been reported in the literature using various methods. One of the commonly used methods involves the reaction of 5-amino-1,2,4-triazole-3-carboxamide with 2-bromoethylphenylsulfide in the presence of a base. The resulting product is further reacted with 2-(trifluoromethyl)acetyl chloride and 2-phenylethylamine to obtain the desired compound.

Scientific Research Applications

N-(2-phenylethyl)-5-thiophen-2-yl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been extensively studied for its potential applications as a therapeutic agent. It has been reported to have anticancer, antiviral, and anti-inflammatory properties. In addition, this compound has shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.